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Compound of Interest

Compound Name: (8-Chloroquinolin-4-yl)boronic acid

Cat. No.: B7955934

Get Quote

Status: Transient Reactive Species / Synthetic Intermediate Primary Application: Palladium-

Catalyzed Cross-Coupling (Suzuki-Miyaura) Critical Note: High susceptibility to

protodeboronation.

Part 1: Chemical Identity & Chemoinformatics
The free boronic acid of 8-chloroquinoline at the 4-position is notoriously difficult to isolate in

pure form due to the electronic deficiency of the pyridine ring, which accelerates hydrolytic

cleavage of the C-B bond. The data below represents the theoretical free acid, though in

practice, the pinacol ester is the stable, storable surrogate.
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Property Data Specification

IUPAC Name (8-Chloroquinolin-4-yl)boronic acid

Molecular Formula C₉H₇BClNO₂

Molecular Weight 207.42 g/mol

Canonical SMILES OB(O)c1ccnc2c(Cl)cccc12

Isomeric SMILES OC(O)B1=CC=NC2=C1C(Cl)=CC=C2

InChI String
InChI=1S/C9H7BClNO2/c11-6-1-2-9-7(5-

6)8(10(13)14)3-4-12-9/h1-5,13-14H

InChI Key
WLGIDSVNUPMIFY-UHFFFAOYSA-

N(Computed)

CAS (Free Acid) Not widely established due to instability

CAS (Pinacol Ester)
Analogous Reference: 871125-83-6 (7-Cl

isomer); 8-Cl isomer requires custom synthesis.

Part 2: Structural Analysis & Reactivity Profile
The "4-Position" Instability Paradox
Researchers utilizing (8-Chloroquinolin-4-yl)boronic acid often encounter low yields not due

to catalyst failure, but due to protodeboronation.

Electronic Deficiency: The quinoline nitrogen renders the C4 position highly electron-

deficient.

ipso-Substitution: The C-B bond at C4 is activated for nucleophilic attack by water or

hydroxide ions.

Mechanism: Under basic conditions (standard Suzuki protocols), the boronate "ate" complex

forms. In electron-poor heterocycles, this complex can spontaneously eliminate the boronate

moiety, replacing it with a proton (H), destroying the reagent before transmetallation occurs.
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The 8-Chloro Effect: The chlorine atom at position 8 exerts a strong inductive electron-

withdrawing effect (-I) through the sigma framework. While this modulates the pKa of the

quinoline nitrogen, it generally exacerbates the electrophilicity of the C4 position, making the C-

B bond more labile compared to unsubstituted quinoline-4-boronic acid.

Diagram 1: Protodeboronation Mechanism
The following diagram illustrates the degradation pathway that must be mitigated during

experimentation.
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Caption: Mechanism of base-mediated protodeboronation in electron-deficient heteroaryl

boronic acids.

Part 3: Synthesis & Handling Protocols
Due to the instability described above, direct isolation of the free acid is not recommended. The

most robust approach is to synthesize the pinacol ester and use it in cross-couplings, or to

generate the boronate species in situ via lithium-halogen exchange.

Route A: The Miyaura Borylation (Recommended)
This route yields the pinacol ester, which is significantly more stable than the free acid.

Starting Material: 4-Bromo-8-chloroquinoline.

Reagents: Bis(pinacolato)diboron (B₂pin₂), KOAc, Pd(dppf)Cl₂·DCM.

Solvent: 1,4-Dioxane (anhydrous).

Conditions: 80-100°C, Inert Atmosphere (Ar/N₂).
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Route B: Cryogenic Lithiation (In Situ Generation)
Use this only if the free acid/lithiate must be reacted immediately with an electrophile.

Starting Material: 4-Bromo-8-chloroquinoline.

Reagents: n-Butyllithium (n-BuLi), Triisopropyl borate (B(OiPr)₃).

Solvent: THF.

Conditions: -78°C (Strict).

Warning: The 4-lithio-8-chloroquinoline intermediate is unstable above -60°C (prone to

"dance" rearrangement or dimerization).

Diagram 2: Synthetic Workflow
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Caption: Comparison of synthetic routes. Route A is preferred for scalability and storage.

Part 4: Experimental Protocol (Suzuki Coupling)
This protocol is optimized to mitigate protodeboronation by using a non-aqueous base system

or fast-reacting catalyst systems.
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Objective: Coupling (8-chloroquinolin-4-yl)boronic acid pinacol ester with an Aryl Bromide.

Materials
Boronate: (8-Chloroquinolin-4-yl)boronic acid pinacol ester (1.2 equiv).

Electrophile: Aryl Bromide (1.0 equiv).

Catalyst: Pd(OAc)₂ (5 mol%) + XPhos (10 mol%) OR Pd(Amphos)Cl₂.

Why XPhos? Bulky, electron-rich phosphines facilitate rapid oxidative addition and

transmetallation, outcompeting the degradation pathway.

Base: K₃PO₄ (3.0 equiv) or CsF (2.0 equiv).

Why K₃PO₄? Anhydrous conditions (suspended in dioxane/toluene) prevent water-

mediated hydrolysis.

Solvent: 1,4-Dioxane/Water (10:1) or Toluene (anhydrous).

Step-by-Step Procedure
Setup: Flame-dry a microwave vial or Schlenk tube equipped with a magnetic stir bar.

Charging: Add the Aryl Bromide (1.0 mmol), Boronate Ester (1.2 mmol), Pd(OAc)₂ (11 mg),

XPhos (47 mg), and K₃PO₄ (636 mg).

Inertion: Seal the vessel and purge with Argon for 5 minutes.

Solvation: Inject degassed 1,4-Dioxane (4 mL) and degassed water (0.4 mL) via syringe.

Note: A small amount of water is necessary for the boronate activation, but excess water

promotes deboronation.

Reaction: Heat to 80°C for 2–4 hours. Monitor by LC-MS.

Checkpoint: Look for the mass of the deboronated byproduct (8-chloroquinoline, MW

~163.6). If this peak grows, lower temperature and switch to anhydrous CsF in Toluene.
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Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc). Concentrate in

vacuo.

Purification: Flash chromatography (Hexanes/EtOAc).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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